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Compound of Interest

Compound Name: Manoalide

Cat. No.: B158911 Get Quote

Essential Safety and Handling Guide for
Manoalide
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Manoalide, a potent inhibitor of phospholipase A2 (PLA2). Adherence to these protocols is

essential to ensure a safe laboratory environment and minimize exposure risks.

Hazard Identification and Chemical Properties
Manoalide is a sesterterpenoid derived from the marine sponge Luffariella variabilis.[1][2] It is

a potent anti-inflammatory, analgesic, and calcium channel blocking agent.[2][3] Its primary

mechanism of action is the irreversible inhibition of phospholipase A2 (PLA2), an enzyme

crucial in the inflammatory cascade.[4]

GHS Hazard Classification: According to the available safety data sheet, Manoalide is

classified as:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[5]

Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[5]
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The toxicological properties of Manoalide have not been exhaustively investigated, and it may

cause irritation to the eyes, skin, mucous membranes, and upper respiratory tract.[5]

Chemical and Physical Properties

Property Value Source

Molecular Formula C₂₅H₃₆O₅ PubChem[1]

Molecular Weight 416.5 g/mol PubChem[1]

Appearance Solid (form may vary) -

Solubility

Soluble in Ethanol (~25 mg/ml)

& DMSO (~25 mg/ml). Not

soluble in water.

Cayman Chemical[5]

Toxicity Data
While a specific LD50 value for Manoalide is not readily available, its potent biological activity

is demonstrated by its low half-maximal inhibitory concentrations (IC50) against various

phospholipase A2 enzymes and in different cell lines.
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Target/Cell Line IC50 Value Source

Bee Venom PLA2 ~0.05 µM - 0.12 µM Glaser et al., 1986;[6]

Rattlesnake Venom PLA2 0.7 µM [6]

Cobra Venom PLA2 1.9 µM [6]

Porcine Pancreatic PLA2 ~30 µM [6]

A431 cells (inhibition of Ca²⁺

entry)
0.4 µM Wheeler et al., 1987[3]

Mouse Spleen Cells (inhibition

of Ca²⁺ influx)
0.07 µM Wheeler et al., 1987[3]

Human Osteosarcoma Cells

(MG63)
8.88 ± 1.10 µM (24h) [7]

Human Osteosarcoma Cells

(143B)
15.07 ± 1.54 µM (24h) [7]

Personal Protective Equipment (PPE)
Due to its classification as a potent enzyme inhibitor with acute toxicity, a comprehensive PPE

strategy is mandatory.
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PPE Category Item Specifications

Hand Protection Double Gloving
Wear two pairs of nitrile

gloves.

Body Protection Disposable Gown
Solid-front, back-closing, long-

sleeved gown.

Respiratory Protection NIOSH-approved Respirator

A fit-tested N95 respirator is

the minimum. For procedures

that may generate aerosols or

dust, a powered air-purifying

respirator (PAPR) is

recommended.

Eye and Face Protection Safety Goggles
Chemical splash goggles must

be worn at all times.

Face Shield

To be worn over safety

goggles during procedures

with a high risk of splashing.

Operational Plan: Step-by-Step Handling
Procedures
Engineering Controls: All handling of solid Manoalide and its solutions must be conducted in a

certified chemical fume hood or a biological safety cabinet to control airborne particles.

Receiving and Inspection:

Upon receipt, inspect the package for any signs of damage.

Wear a single pair of gloves and a lab coat for the initial inspection.

If the package is compromised, do not open it. Isolate the package and contact your

institution's Environmental Health and Safety (EHS) office.

If the package is intact, transport it to the designated handling area (e.g., chemical fume

hood).
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Preparation of Stock Solutions:

Don the full required PPE as outlined in the table above.

Work within a chemical fume hood.

Handle the solid compound carefully to avoid generating dust. Use dedicated, non-sparking

tools for weighing and transferring.

Prepare stock solutions by dissolving Manoalide in a suitable solvent such as ethanol or

DMSO.

Ensure the container is clearly labeled with the compound name, concentration, solvent,

date, and appropriate hazard symbols.

Experimental Use:

Always handle solutions of Manoalide within a fume hood.

Use positive displacement pipettes or dedicated tips to avoid aerosol generation.

After use, decontaminate all surfaces and equipment that may have come into contact with

Manoalide. A suitable decontamination solution would be a mild laboratory detergent

followed by a rinse with 70% ethanol.

Disposal Plan
All waste generated from handling Manoalide is considered hazardous waste and must be

disposed of according to institutional and local regulations.

Waste Segregation and Collection:

Sharps: All contaminated needles, syringes, and other sharps must be disposed of in a

designated, puncture-proof sharps container.

Solid Waste: Contaminated PPE (gloves, gowns, etc.), bench paper, and other solid

materials must be collected in a dedicated, clearly labeled hazardous waste container.
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Liquid Waste: All solutions containing Manoalide must be collected in a designated, sealed,

and leak-proof hazardous waste container for organic solvents.[8] Do not dispose of

Manoalide solutions down the drain.[8][9]

Final Disposal:

All hazardous waste containers must be clearly labeled with "Hazardous Waste," the name

"Manoalide," and the primary hazards (Toxic, Flammable if in a flammable solvent).

Arrange for pick-up and disposal by your institution's certified hazardous waste management

provider.

Emergency Procedures
Spills:

Evacuate the immediate area.

Alert others in the vicinity.

If safe to do so, and while wearing appropriate PPE, cover the spill with an absorbent

material.

Collect the absorbed material into a sealed, labeled hazardous waste container.

Decontaminate the spill area with a laboratory detergent and 70% ethanol.

Report the spill to your EHS office.

Personal Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[5]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[5]
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Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.[5]

Manoalide's Mechanism of Action: Inhibition of the
Arachidonic Acid Cascade
Manoalide exerts its anti-inflammatory effects by irreversibly inhibiting phospholipase A2

(PLA2).[4] PLA2 is a key enzyme that, when activated by inflammatory stimuli, cleaves

membrane phospholipids to release arachidonic acid.[10] Arachidonic acid is then metabolized

by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce pro-inflammatory

mediators such as prostaglandins and leukotrienes.[11][12] By blocking PLA2, Manoalide
prevents the formation of these downstream inflammatory molecules.
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Caption: Mechanism of anti-inflammatory action of Manoalide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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